Cas no 2097994-08-4 (1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole)

• Product Name: 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole
• CAS No: 2097994-08-4
• MF: C₁₀H₁₆N₆O
• MW: 236.273640632629
• CID: 4771495
• Update Time: 2025-06-20

1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 1-(1-(2-azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole
• 1-[1-(2-azidoethyl)-4-methoxypyrrolidin-3-yl]imidazole
• 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole

• Inchi： 1S/C10H16N6O/c1-17-10-7-15(4-3-13-14-11)6-9(10)16-5-2-12-8-16/h2,5,8-10H,3-4,6-7H2,1H3
• InChI Key： VLLSPEQZZXTPKS-UHFFFAOYSA-N
• SMILES： O(C)C1CN(CCN=[N+]=[N-])CC1N1C=NC=C1

Computed Properties

• Exact Mass: 236.13855916 g/mol
• Monoisotopic Mass: 236.13855916 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 236.27
• XLogP3: 0.6
• Topological Polar Surface Area: 44.6

Additional information on 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole

Professional Introduction to Compound with CAS No. 2097994-08-4 and Product Name: 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole

The compound with the CAS number 2097994-08-4 and the product name 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in drug development and molecular probes. The presence of functional groups such as the azidoethyl moiety and the methoxypyrrolidine ring suggests a versatile chemical scaffold that could be exploited for various biochemical interactions.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Among these, imidazole derivatives have been extensively studied for their role in modulating enzyme functions, receptor interactions, and cellular signaling pathways. The compound in question, 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole, is no exception. Its structural design incorporates elements that are known to enhance binding affinity and selectivity, making it a promising candidate for further investigation.

The azidoethyl group is particularly noteworthy as it serves as a versatile handle for further chemical modifications. This functionality allows for post-synthetic derivatization, enabling researchers to attach various biomolecules or pharmacophores. Such modifications are crucial in the development of targeted drug delivery systems and bioconjugates. Additionally, the methoxypyrrolidine ring contributes to the compound's overall stability and bioavailability, factors that are critical in pharmaceutical applications.

Recent studies have highlighted the importance of imidazole derivatives in therapeutic interventions. For instance, imidazole-based compounds have been reported to exhibit inhibitory effects on certain kinases and proteases, which are key targets in oncology and inflammatory diseases. The structural motif of 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole aligns well with these findings, suggesting potential therapeutic benefits. Furthermore, its ability to interact with biological targets through multiple binding sites could enhance its efficacy as a drug candidate.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The precision required in these reactions underscores the importance of high-purity starting materials and controlled reaction conditions. Advances in synthetic methodologies have enabled researchers to produce complex molecules like this one with greater efficiency and scalability, which is essential for both academic research and industrial applications.

In the context of drug discovery, computational modeling plays a pivotal role in predicting the biological activity of novel compounds. Molecular docking studies have been employed to assess the binding affinity of 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole to various protein targets. These simulations have revealed promising interactions with enzymes involved in metabolic pathways and signal transduction cascades. Such insights guide experimental design and help prioritize compounds for further validation.

The compound's potential extends beyond traditional pharmaceutical applications. In biochemical research, it serves as a valuable tool for studying enzyme mechanisms and receptor dynamics. Its unique structural features allow researchers to probe specific interactions at a molecular level, providing insights into disease pathogenesis and drug action. Additionally, its utility as a building block for more complex molecules makes it an indispensable asset in synthetic chemistry.

As our understanding of biological systems continues to evolve, so does the demand for innovative chemical tools. The development of 1-(1-(2-Azidoethyl)-4-methoxypyrrolidin-3-yl)-1H-imidazole exemplifies how interdisciplinary approaches can lead to breakthroughs in both academia and industry. By combining expertise from organic chemistry, biochemistry, and computational science, researchers can unlock new possibilities in drug discovery and molecular medicine.

In conclusion, the compound with CAS number 2097994-08-4 represents a significant contribution to the field of chemical biology. Its unique structural features and functional groups make it a versatile tool for pharmaceutical research and development. As studies continue to uncover its potential applications, it is likely that this compound will play an increasingly important role in advancing therapeutic interventions and fundamental biological research.